2,5-Bis((hydrazinyloxy)carbonyl)benzene-1,4-diol

• IUPAC Name: dihydrazinyl 2,5-dihydroxybenzene-1,4-dicarboxylate
• InChI: InChI=1S/C8H10N4O6/c9-11-17-7(15)3-1-5(13)4(2-6(3)14)8(16)18-12-10/h1-2,11-14H,9-10H2
• InChI Key: OSSWTNBDOVLHRP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1O)C(=O)ONN)O)C(=O)ONN
• Molecular Formula: C8H10N4O6
• Molecular Weight: 258.19 g/mol

Description

2,5-Bis((hydrazinyloxy)carbonyl)benzene-1,4-diol is a useful research compound. Its molecular formula is C8H10N4O6 and its molecular weight is 258.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Dual-Channel Detection of Anions:

  • Application: A conjugated polymer with 2,5-bis(benzoxazol-2′-yl)benzene-1,4-diol fluorene units demonstrates potential for dual-channel detection of anions due to its extensive spectral response in absorption and notable fluorescence enhancement.
  • Citation: (Qinghui Chu, Medvetz, & Pang, 2007).

• Synthesis of Bis(Benzoxazole) Compounds:

  • Application: An improved synthetic procedure allows for the creation of bis(benzoxazole) compounds which show an excellent response to zinc cations, suggesting potential for biologically relevant studies.
  • Citation: (Junfeng Wang & Pang, 2013).

• Antimicrobial Activities:

  • Application: Novel 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene and 5-aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile derivatives have been synthesized and show promising antimicrobial activities.
  • Citation: (Al‐Azmi & Mahmoud, 2020).

• Enhanced Redox Activity in Polymers:

  • Application: Carbonylative Sonogashira coupling has been used to enhance the redox activity of hollow conjugated microporous polymers, improving energy storage performance in pseudocapacitors.
  • Citation: (Choi et al., 2018).

• Thermal Properties of Epoxy Resins:

  • Application: Hydrogen bonding interaction is key in determining the thermal properties of furan-based epoxy resins. Biobased resins have shown better thermal properties than petroleum-based analogues.
  • Citation: (Shen et al., 2017).

• Thermal Behavior in Thin Films:

  • Application: A bis-pyrene compound has been studied for its fluorescence and semiconducting properties. Thermal analysis studies have highlighted the oxidative decomposition and thermal effects, relevant for organic thin-film transistor applications.
  • Citation: (Constantinescu et al., 2015).